Cas no 1245570-11-9 (2-chloro-5-((4,5-dichloro-2-methyl-1H-imidazol-1-yl)methyl)pyridine)

• Product Name: 2-chloro-5-((4,5-dichloro-2-methyl-1H-imidazol-1-yl)methyl)pyridine
• CAS No: 1245570-11-9
• MF: C₁₀H₈Cl₃N₃
• MW: 276.549618721008
• CID: 5306794
• Update Time: 2025-06-30

2-chloro-5-((4,5-dichloro-2-methyl-1H-imidazol-1-yl)methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-((4,5-dichloro-2-methyl-1H-imidazol-1-yl)methyl)pyridine
• Pyridine, 2-chloro-5-[(4,5-dichloro-2-methyl-1H-imidazol-1-yl)methyl]-

• Inchi： 1S/C10H8Cl3N3/c1-6-15-9(12)10(13)16(6)5-7-2-3-8(11)14-4-7/h2-4H,5H2,1H3
• InChI Key： UOYCIQMEPZLFQS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(CN2C(C)=NC(Cl)=C2Cl)C=C1

Additional information on 2-chloro-5-((4,5-dichloro-2-methyl-1H-imidazol-1-yl)methyl)pyridine

Compound CAS No. 1245570-11-9: A Comprehensive Overview

The compound with CAS No. 1245570-11-9, known as 2-chloro-5-((4,5-dichloro-2-methyl-1H-imidazol-1-yl)methyl)pyridine, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its potential impact on future technological innovations.

The chemical structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at the 2-position and a complex imidazole-derived substituent at the 5-position. The imidazole moiety itself is further substituted with chlorine atoms at the 4 and 5 positions, as well as a methyl group at the 2-position. This intricate arrangement of functional groups contributes to the compound's distinctive chemical reactivity and physical properties.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its electronic properties and potential for use in optoelectronic devices. Studies have shown that the imidazole substituent significantly influences the molecule's conjugation pathways, which in turn affects its optical and electronic behavior. These findings have implications for the design of new materials for applications such as light-emitting diodes (LEDs) and solar cells.

In addition to its electronic properties, this compound has also been investigated for its biological activity. Preliminary studies suggest that it may exhibit antimicrobial or antifungal properties, making it a candidate for further exploration in pharmaceutical research. However, more extensive testing is required to confirm these observations and establish its efficacy in therapeutic applications.

The synthesis of 2-chloro-5-((4,5-dichloro-2-methyl-1H-imidazol-1-yl)methyl)pyridine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various methodologies, including nucleophilic substitution reactions and coupling reactions, to achieve high yields of this compound. The development of efficient synthetic routes remains an active area of investigation due to the compound's potential commercial applications.

From an environmental standpoint, this compound has been assessed for its toxicological profile and environmental impact. Initial assessments indicate that it exhibits low toxicity under standard test conditions; however, long-term ecological effects require further evaluation. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments to ensure the safe handling and disposal of such compounds.

Looking ahead, the CAS No. 1245570-11-9 compound represents a promising avenue for innovation in multiple domains, including materials science, pharmacology, and electronics. Its unique combination of structural features positions it as a valuable tool for researchers seeking to develop advanced materials with tailored properties.